Cas no 2228372-20-9 (2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutanoic acid)

• Product Name: 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutanoic acid
• CAS No: 2228372-20-9
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5965646
• PubChem ID: 165627499
• Update Time: 2023-12-27

2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-6-(propan-2-yloxy)pyridin-2-ylbutanoic acid
• 2-methyl-4-[6-(propan-2-yloxy)pyridin-2-yl]butanoic acid
• EN300-1773170
• 2228372-20-9

• Inchi： 1S/C13H19NO3/c1-9(2)17-12-6-4-5-11(14-12)8-7-10(3)13(15)16/h4-6,9-10H,7-8H2,1-3H3,(H,15,16)
• InChI Key： VIPBJCHKUVVTJK-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(CCC(C(=O)O)C)=N1)C(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4Ų